ethyl 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]-propan-2-ylamino]acetate

• IUPAC Name: ethyl 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]-propan-2-ylamino]acetate
• InChI: InChI=1S/C14H19NO4/c1-4-18-14(17)10-15(11(2)3)13(16)8-7-12-6-5-9-19-12/h5-9,11H,4,10H2,1-3H3/b8-7+
• InChI Key: WBXAHGBHRKSJDL-BQYQJAHWSA-N
• Canonical SMILES: CCOC(=O)CN(C(C)C)C(=O)C=CC1=CC=CO1
• Isomeric SMILES: CCOC(=O)CN(C(C)C)C(=O)/C=C/C1=CC=CO1
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol

Description

Ethyl 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]-propan-2-ylamino]acetate is a chemical compound with a molecular formula C18H25NO4. It is a synthetic compound that has been extensively studied for its potential in various scientific research applications.

Mechanism of Action

The mechanism of action of ethyl 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]-propan-2-ylamino]acetate is not fully understood. However, it has been suggested that it may act by inhibiting various signaling pathways, including the NF-κB and PI3K/Akt pathways. It may also act by inducing apoptosis through the activation of caspases.
Biochemical and Physiological Effects:
Ethyl 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]-propan-2-ylamino]acetate has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce cell cycle arrest and inhibit the expression of various oncogenes. In neuronal cells, it has been shown to protect against oxidative stress and improve mitochondrial function. In bacteria, it has been shown to disrupt membrane integrity and inhibit DNA replication.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]-propan-2-ylamino]acetate in lab experiments is its versatility. It can be used in various scientific research applications, including cancer research, neuroprotection, and antimicrobial activity. Another advantage is its relatively low toxicity, which makes it a safer alternative to other compounds. However, one limitation is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of ethyl 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]-propan-2-ylamino]acetate. One direction is to further investigate its mechanism of action and identify specific targets. Another direction is to explore its potential in combination therapy with other compounds. Additionally, its potential as a drug candidate for various diseases should be further explored. Finally, its potential as a therapeutic agent for veterinary medicine should also be investigated.
Conclusion:
Ethyl 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]-propan-2-ylamino]acetate is a versatile compound that has shown potential in various scientific research applications. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential in various fields of research.

Synthesis Methods

The synthesis of ethyl 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]-propan-2-ylamino]acetate involves the reaction of furan-2-carboxylic acid with isobutylamine, followed by the addition of ethyl chloroacetate. The resulting product is then purified through column chromatography to obtain pure ethyl 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]-propan-2-ylamino]acetate.

Scientific Research Applications

Ethyl 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]-propan-2-ylamino]acetate has been studied for its potential in various scientific research applications, including cancer research, neuroprotection, and antimicrobial activity. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroprotection, it has been shown to protect against neuronal damage and improve cognitive function. In antimicrobial activity, it has been shown to inhibit the growth of various pathogenic bacteria.